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Compound of Interest

Compound Name: 4-Hydroxy-6-methyl-2-pyrone

Cat. No.: B586867

A Comprehensive Technical Guide to 4-Hydroxy-
6-methyl-2-pyrone

For researchers, scientists, and professionals in drug development, 4-Hydroxy-6-methyl-2-
pyrone, also known as Triacetic acid lactone, presents a molecule of significant interest. This
pyrone derivative is not only a versatile building block in organic synthesis but also a naturally
occurring secondary metabolite with a spectrum of biological activities. This guide provides an
in-depth overview of its chemical and physical properties, experimental protocols for its
synthesis, and an exploration of its biological significance.

Core Chemical and Physical Properties

4-Hydroxy-6-methyl-2-pyrone is a white to light yellow crystalline powder.[1][2] Its
fundamental properties are summarized below, providing a foundational dataset for laboratory
and developmental applications.
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Property Value Reference
Molecular Formula CeHeOs3 [3114]
Molecular Weight 126.11 g/mol [31[5]
Melting Point 188-190 °C (decomposes) [1][5]
Boiling Point 285.9 °C at 760 mmHg [2]
Density 1.348 g/cm3 [2]
Water Solubility 8.60 g/L at 20 °C [2][4]
pKa 5.14+0.30 [1]
White to light yellow crystal
Appearance [1112]
powder
Spectroscopic Data:
Spectrum Type Key Data Points Reference
Spectra available, key shifts
1H NMR _ [6]
can be found in databases.
Spectra available, key shifts
13C NMR _ [3]
can be found in databases.
Mass spectral data available,
GC-MS with characteristic [3]
fragmentation patterns.
Mass spectral data available
LC-MS [3]

for various adducts.

Synthesis and Experimental Protocols

The synthesis of 4-Hydroxy-6-methyl-2-pyrone is most commonly achieved through the

deacetylation of dehydroacetic acid (DHAA).[7][8] This process is a cornerstone for obtaining

this valuable synthon.
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Synthesis from Dehydroacetic Acid

A prevalent method for the preparation of 4-Hydroxy-6-methyl-2-pyrone involves the reaction
of dehydroacetic acid with sulfuric acid.[8]

Experimental Protocol:

Reaction Setup: Dehydroacetic acid is reacted with an aqueous solution of sulfuric acid
(typically 93-99% by weight).[8]

e Reaction Conditions: The reaction is conducted at temperatures ranging from 60°C to 140°C.
The pressure can vary from 10 mm Hg to about 6 kg/cm 2.[8]

o Ratio: The weight ratio of sulfuric acid to dehydroacetic acid is generally maintained between
0.8:1 and 3:1.[8]

» Work-up: Following the reaction, the mixture is cooled, often in an ice bath. The solid product
is then washed with ice-cold water to yield 4-Hydroxy-6-methyl-2-pyrone as a white solid.

[9]
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Synthesis workflow from dehydroacetic acid.

Biological Activities and Potential Applications

4-Hydroxy-6-methyl-2-pyrone is a secondary metabolite found in a variety of organisms,
including bacteria, fungi, and plants.[10] It serves as a precursor for more complex natural
products and exhibits a range of biological activities that are of high interest to the drug
development community.
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The versatility of the 4-hydroxy-2-pyrone scaffold has led to its recognition for several
pharmacological properties, including antioxidant, anti-inflammatory, antimicrobial, and
anticancer activities.[10][11] For instance, the structurally similar compound pogostone, a 6-
methyl-4-hydroxy-2-pyrone derivative, has demonstrated inhibitory effects on both Gram-
negative and Gram-positive bacteria and exhibits anti-cancer properties.[10][12]

This compound is a valuable starting material for the synthesis of a variety of heterocyclic
compounds through multicomponent reactions.[13] Its utility as a synthon allows for the
creation of diverse chemical libraries for drug screening. It has been used in the synthesis of
pyrano[3,2-c]pyridones with antiproliferative and apoptosis-inducing activities.[1]

4-Hydroxy-6-methyl-2-pyrone

Anti-inflammatory Synthetic Building Block
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Overview of biological activities and applications.

Safety and Handling

4-Hydroxy-6-methyl-2-pyrone is classified as an irritant, causing skin and serious eye
irritation.[3][5] It may also cause respiratory irritation.[3] Standard laboratory personal protective
equipment, including gloves, eye protection, and a dust mask, should be worn when handling
this compound.[5] It should be stored in a dry, dark place at room temperature in a well-sealed
container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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